Cas no 5256-74-6 (Diazomalonic acid diethyl)

Diazomalonic acid diethyl ester is a versatile diazo compound widely used in organic synthesis, particularly in cyclopropanation and carbene insertion reactions. Its key advantages include high reactivity as a carbene precursor, enabling efficient formation of carbon-carbon and carbon-heteroatom bonds. The diethyl ester group enhances solubility in organic solvents, facilitating handling and reaction control. This compound is valued for its stability under standard conditions, allowing for safe storage and precise usage. Its applications extend to the synthesis of complex heterocycles and strained ring systems, making it a valuable reagent in pharmaceutical and materials chemistry research. Proper handling under inert conditions is recommended due to its light and heat sensitivity.
Diazomalonic acid diethyl structure
Diazomalonic acid diethyl structure
Product Name:Diazomalonic acid diethyl
CAS No:5256-74-6
MF:C7H10N2O4
MW:186.165301799774
MDL:MFCD00666477
CID:2655136
PubChem ID:3296813
Update Time:2025-05-20

Diazomalonic acid diethyl Chemical and Physical Properties

Names and Identifiers

    • Diazomalonic acid diethyl
    • 2-Diazo-malonic acid diethyl ester
    • EN300-67604
    • 2-diazo-propanedioic acid diethyl ester
    • 5256-74-6
    • AC8178
    • 1,3-diethyl 2-diazopropanedioate
    • AKOS028108985
    • SY253805
    • MFCD00666477
    • PSINDLUNOGABJV-UHFFFAOYSA-N
    • Propanedioic acid, diazo-, diethyl ester
    • SCHEMBL2204826
    • diethyl diazomalonate
    • diethyl 2-diazomalonate
    • diethyl 2-diazopropanedioate
    • FAA25674
    • MDL: MFCD00666477
    • Inchi: 1S/C7H10N2O4/c1-3-12-6(10)5(9-8)7(11)13-4-2/h3-4H2,1-2H3
    • InChI Key: PSINDLUNOGABJV-UHFFFAOYSA-N
    • SMILES: O(C(C(C(=O)OCC)=[N+]=[N-])=O)CC

Computed Properties

  • Exact Mass: 186.06405680g/mol
  • Monoisotopic Mass: 186.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.3962 (rough estimate)
  • Boiling Point: 320.64°C (rough estimate)
  • Refractive Index: 1.4880 (estimate)

Diazomalonic acid diethyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Diazomalonic acid diethyl Suppliers

Amadis Chemical Company Limited
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(CAS:5256-74-6)Diazomalonic acid diethyl
Order Number:A1027453
Stock Status:in Stock
Quantity:1.0g/5.0g/10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:35
Price ($):313.0/633.0/952.0/1504.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:5256-74-6)Diazomalonic acid diethyl
Order Number:sfd4906
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5256-74-6)Diazomalonic acid diethyl
A1027453
Purity:99%/99%/99%/99%
Quantity:1.0g/5.0g/10.0g/25.0g
Price ($):313.0/633.0/952.0/1504.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:5256-74-6)Diazomalonic acid diethyl
sfd4906
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email